Cas no 775-06-4 (DL-m-Tyrosine)

• Product Name: DL-m-Tyrosine
• CAS No: 775-06-4
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD00002597
• CID: 39878
• PubChem ID: 13052
• Update Time: 2024-10-27

DL-m-Tyrosine Chemical and Physical Properties

Names and Identifiers

• DL-m-Tyrosine
• 3-(3-Hydroxyphenyl)-DL-alanine
• dl-meta-tyrosine
• Tyrosine
• 2-Amino-3-(3-hydroxyphenyl)propanoic acid
• DL-3-Tyrosine
• 3-Hydroxy-DL-phenylalanine
• 3-hydroxy-phenylalanine
• D,L-M-TYR
• DL-3-OH-Phe
• L-3-hydroxy-phenylalanine
• M-TYROSINE
• DL-Phenylalanine,3-hydroxy-
• m-Tyrosine, DL- (8CI)
• DL-3-(m-Hydroxyphenyl)alanine
• DL-3-Hydroxyphenylalanine
• DL-Metatyrosine
• DL-m-Hydroxyphenylalanine
• DL-a-m-Tyrosine
• Metatyrosine
• NSC 89304
• m-DL-Tyrosine
• m-Hydroxyphenylalanine
• (+/-)-2-Amino-3-(3-hydroxyphenyl)propionic acid

• MDL： MFCD00002597
• Inchi： 1S/C9H11NO3/c10-8(9(12)13)5-6-2-1-3-7(11)4-6/h1-4,8,11H,5,10H2,(H,12,13)
• InChI Key： JZKXXXDKRQWDET-UHFFFAOYSA-N
• SMILES： OC(C(CC1C=CC=C(C=1)O)N)=O
• BRN： 2416853

Computed Properties

• Exact Mass: 181.07400
• Monoisotopic Mass: 181.073893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing
• Topological Polar Surface Area: 83.6

Experimental Properties

• Color/Form: Solid
• Density: 1.2375 (rough estimate)
• Melting Point: 280-285 °C (dec.) (lit.)
• Boiling Point: 314.29°C (rough estimate)
• Flash Point: STABILITY
• Refractive Index: 1.5270 (estimate)
• Solubility: Soluble in 1M HCl.
• PSA: 83.55000
• LogP: 1.04690
• Merck: 9839
• Solubility: Not determined

DL-m-Tyrosine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：YP2278000
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters